(E)-ethyl 2-(furan-2-ylmethylene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2E)-2-(furan-2-ylmethylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C22H20N2O5S/c1-4-28-21(26)18-13(2)23-22-24(19(18)14-7-9-15(27-3)10-8-14)20(25)17(30-22)12-16-6-5-11-29-16/h5-12,19H,4H2,1-3H3/b17-12+
• InChI Key: OIQGUIZGNRTBHJ-SFQUDFHCSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OC)C(=O)C(=CC4=CC=CO4)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OC)C(=O)/C(=C\C4=CC=CO4)/S2)C
• Molecular Formula: C22H20N2O5S
• Molecular Weight: 424.5 g/mol

Description

(E)-ethyl 2-(furan-2-ylmethylene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C22H20N2O5S and its molecular weight is 424.47. The purity is usually 95%.
BenchChem offers high-quality (E)-ethyl 2-(furan-2-ylmethylene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-ethyl 2-(furan-2-ylmethylene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

A study by Mohamed (2021) focused on the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives through interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives. This research also explored the reactions of these compounds to produce new pyrido[3,2- e][1,2,4]triaziolo[1,5-c]pyrimidine-5-carboxylate derivatives, demonstrating the versatility of thiazolopyrimidine derivatives in synthesizing a broad range of chemical compounds (H. M. Mohamed, 2021).

Antimicrobial Activity

Ravindra et al. (2008) reported on the synthesis and antimicrobial activity of novel naphtho(2,1-b)furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones, starting from ethyl 3-aminonaphtho(2,1-b)furan-2-carboxylate. This study illustrates the potential of such derivatives in creating compounds with significant antimicrobial properties, showcasing their relevance in the development of new antimicrobial agents (K. Ravindra, H. Vagdevi, V. Vaidya, 2008).

Biological Studies

Maddila et al. (2012) synthesized a series of ethyl 2-(4-substitutedbenzylidene)-5-(3'-(ethoxycarbonyl)biphenyl-4-yl)-7-methyl-3-oxo-3,5- dihydro-2H-thiazolo(3,2-a)pyrimidine-6-carboxylate derivatives. These compounds were characterized and tested for in vitro antioxidant, antibacterial, and antifungal activities, suggesting the potential use of thiazolopyrimidine derivatives in creating compounds with various biological activities (S. Maddila, G. Damu, E. Oseghe, O. Abafe, C. Rao, P. Lavanya, 2012).

Anti-inflammatory Activity

Tozkoparan et al. (1998) synthesized and tested the anti-inflammatory activity of new 2-benzylidene-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl esters. This study highlights the potential therapeutic applications of thiazolopyrimidine derivatives in treating inflammation (B. Tozkoparan, M. Ertan, B. Krebs, M. Läge, P. Kelicen, R. Demirdamar, 1998).